Cas no 2138426-65-8 (5-(4,6-Dimethylpyrimidin-2-yl)-2-hydroxypyridine-4-carboxylic acid)

• Product Name: 5-(4,6-Dimethylpyrimidin-2-yl)-2-hydroxypyridine-4-carboxylic acid
• CAS No: 2138426-65-8
• MF: C₁₂H₁₁N₃O₃
• MW: 245.234042406082
• CID: 6008063
• PubChem ID: 165832704
• Update Time: 2025-06-27

5-(4,6-Dimethylpyrimidin-2-yl)-2-hydroxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138426-65-8
• EN300-713067
• 5-(4,6-dimethylpyrimidin-2-yl)-2-hydroxypyridine-4-carboxylic acid
• 5-(4,6-Dimethylpyrimidin-2-yl)-2-hydroxypyridine-4-carboxylic acid

• Inchi： 1S/C12H11N3O3/c1-6-3-7(2)15-11(14-6)9-5-13-10(16)4-8(9)12(17)18/h3-5H,1-2H3,(H,13,16)(H,17,18)
• InChI Key： GHHISPNBYHFQSZ-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(=O)O)C(=CN1)C1N=C(C)C=C(C)N=1

Computed Properties

• Exact Mass: 245.08004122g/mol
• Monoisotopic Mass: 245.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 92.2Ų

Additional information on 5-(4,6-Dimethylpyrimidin-2-yl)-2-hydroxypyridine-4-carboxylic acid

Introduction to 5-(4,6-Dimethylpyrimidin-2-yl)-2-hydroxypyridine-4-carboxylic Acid (CAS No. 2138426-65-8)

5-(4,6-Dimethylpyrimidin-2-yl)-2-hydroxypyridine-4-carboxylic acid, identified by its CAS number 2138426-65-8, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic organic molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a pyridine core with substituents that enhance its reactivity and biological activity, making it a valuable scaffold for drug discovery and development.

The structural framework of 5-(4,6-Dimethylpyrimidin-2-yl)-2-hydroxypyridine-4-carboxylic acid consists of a pyrimidine ring fused with a hydroxypyridine moiety, further functionalized with a carboxylic acid group at the 4-position. The presence of two methyl groups at the 4 and 6 positions of the pyrimidine ring influences its electronic distribution and interacts with biological targets in a specific manner. This arrangement not only contributes to the compound's stability but also enhances its binding affinity to various enzymes and receptors.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their therapeutic potential. The pyrimidine scaffold is particularly prominent in this regard, as it is a fundamental component of many biologically active molecules, including nucleoside analogs and antiviral agents. The hydroxypyridine group in 5-(4,6-Dimethylpyrimidin-2-yl)-2-hydroxypyridine-4-carboxylic acid introduces additional functionality that can be exploited for medicinal chemistry applications, such as hydrogen bonding interactions or metal coordination.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The carboxylic acid group at the 4-position provides a site for further derivatization, allowing chemists to modify its properties for specific applications. For instance, it can be coupled with amino groups to form amides, or esterified to enhance solubility in different environments. Additionally, the hydroxyl group can participate in various reactions, including etherification or oxidation, expanding the synthetic possibilities.

The pharmacological relevance of 5-(4,6-Dimethylpyrimidin-2-yl)-2-hydroxypyridine-4-carboxylic acid has been explored in several recent studies. Researchers have investigated its potential as an intermediate in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyrimidine moiety is known to interact with ATP-binding pockets in kinases, making it an ideal candidate for designing selective inhibitors. Furthermore, the hydroxypyridine group can serve as a hydrogen bond acceptor or donor, optimizing binding interactions with target proteins.

Recent advancements in computational chemistry have also highlighted the importance of this compound. Molecular modeling studies have demonstrated that 5-(4,6-Dimethylpyrimidin-2-yl)-2-hydroxypyridine-4-carboxylic acid can effectively bind to various biological targets with high affinity. These studies have provided insights into its binding mode and have helped in designing more potent derivatives. For example, virtual screening techniques have been used to identify analogs with improved pharmacokinetic properties or enhanced selectivity against off-target enzymes.

The synthesis of 5-(4,6-Dimethylpyrimidin-2-yl)-2-hydroxypyridine-4-carboxylic acid has been optimized through multiple routes to ensure high yield and purity. One common approach involves the condensation of appropriate precursors under controlled conditions, followed by functional group transformations to introduce the desired substituents. Catalytic methods have also been employed to enhance reaction efficiency and minimize byproduct formation. These synthetic strategies are crucial for scaling up production and making the compound available for further research and development.

The chemical properties of this compound make it particularly useful in drug design and development. Its ability to form stable complexes with biological targets suggests that it could be used as a lead compound for new therapeutics. Additionally, its structural features allow for modifications that can improve its pharmacological profile, such as solubility, bioavailability, and metabolic stability. These attributes are essential for translating preclinical findings into clinical success.

In conclusion, 5-(4,6-Dimethylpyrimidin-2-yl)-2-hydroxypyridine-4-carboxylic acid (CAS No. 2138426-65-8) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable tool for drug discovery and development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation therapeutics.